Cas no 2287281-32-5 (tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• CAS No: 2287281-32-5
• MF: C₁₇H₂₂ClFN₄O₂
• MW: 368.833586215973
• CID: 5928725
• PubChem ID: 165846424
• Update Time: 2025-05-24

tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• EN300-6750643
• 2287281-32-5

• Inchi： 1S/C17H22ClFN4O2/c1-17(2,3)25-16(24)22-6-4-11(5-7-22)10-23-15-9-13(19)12(18)8-14(15)20-21-23/h8-9,11H,4-7,10H2,1-3H3
• InChI Key： TVFWSAUNDFWJEH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2CC1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 368.1415318g/mol
• Monoisotopic Mass: 368.1415318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate, with the CAS number 2287281-32-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which combines a piperidine ring with a benzotriazole moiety, both of which are known for their unique chemical properties. The presence of chlorine and fluorine substituents further enhances its chemical reactivity and potential applications.

Recent studies have highlighted the importance of benzotriazole derivatives in various chemical reactions, particularly in the synthesis of bioactive compounds. The piperidine ring in this compound serves as a versatile scaffold, enabling the formation of diverse molecular architectures. The tert-butyl group attached to the piperidine ring contributes to the compound's stability and solubility properties, making it an attractive candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced chromatographic techniques has further facilitated the isolation and characterization of this compound, ensuring its reliability for downstream applications.

In terms of applications, tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate has shown promise in the development of new drug candidates. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, studies have demonstrated its potential in inhibiting certain enzymes associated with neurodegenerative diseases, making it a valuable tool in drug discovery research.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and coatings. Researchers are currently investigating its role in enhancing the durability and performance of these materials under various environmental conditions.

The integration of computational chemistry techniques has further deepened our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions about its behavior in different chemical environments.

In conclusion, tert-butyl 4-[(5-chloro-6-fluoro-1H-1,2,3-benzotriazol-1-yli)methyl]piperidine-carboxylate stands as a testament to the ingenuity of modern chemical synthesis. With its diverse applications and promising research outcomes, this compound continues to be a focal point for scientists across multiple disciplines.